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Compound of Interest

Compound Name:
Boc-2-amino-1-

cyclohexanecarboxylic acid

Cat. No.: B1275645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Boc-2-amino-1-cyclohexanecarboxylic acid, a key building block in peptide synthesis and

drug discovery. The strategic placement of the Boc protecting group on the amino functionality

of the 2-aminocyclohexanecarboxylic acid core makes it a valuable intermediate for the

synthesis of complex peptides and peptidomimetics. This document details the properties of its

various isomers, outlines experimental protocols for their characterization, and provides

workflows for their synthesis and purification.

Core Physicochemical Data
The physicochemical properties of Boc-2-amino-1-cyclohexanecarboxylic acid are highly

dependent on its stereochemistry. The cis and trans isomers, as well as their respective

enantiomers, exhibit distinct characteristics. The following tables summarize the available

quantitative data for various isomers.

Table 1: General Physicochemical Properties of Boc-2-amino-1-cyclohexanecarboxylic Acid
Isomers
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Property Value Isomer(s) Reference(s)

Molecular Formula C₁₂H₂₁NO₄ All [1][2]

Molecular Weight 243.30 g/mol All [1][2]

Appearance

White to off-white

crystalline powder or

solid

All [2][3]

Table 2: Thermal and Optical Properties of Boc-2-amino-1-cyclohexanecarboxylic Acid
Isomers

Property Value Isomer(s) Reference(s)

Melting Point 116 - 120 °C

Boc-cis-1,2-

aminocyclohex-4-ene

carboxylic acid

[3]

Optical Rotation
[a]D = +20 ± 2º (c=0.5

in MeOH)

(1S,2R)-Boc-2-

aminocyclohexane

carboxylic acid

[2]

Table 3: Solubility and Partitioning Properties of Boc-2-amino-1-cyclohexanecarboxylic Acid
Isomers

Property Value Isomer(s) Reference(s)

Solubility

Soluble in water,

DMSO, methanol, and

tetrahydrofuran (THF)

General, specific

isomer not always

detailed

[1][4]

LogP (Computed) 2.1545

trans-4-(Boc-

Amino)cyclohexaneca

rboxylic acid

[5]

Topological Polar

Surface Area (TPSA)
75.63 Å²

trans-4-(Boc-

Amino)cyclohexaneca

rboxylic acid

[5]
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Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are crucial for

reproducible research. The following are standard protocols that can be adapted for the

characterization of Boc-2-amino-1-cyclohexanecarboxylic acid isomers.

Determination of Melting Point
Principle: The melting point is a fundamental physical property used to determine the purity of a

crystalline solid. A sharp melting range typically indicates a high degree of purity.

Methodology:

A small, dry sample of the Boc-2-amino-1-cyclohexanecarboxylic acid isomer is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has melted is recorded as the end of the melting

range.

For accurate results, the determination is repeated two more times, and the average value is

reported.

Determination of Solubility
Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent.

Methodology:

An excess amount of the Boc-2-amino-1-cyclohexanecarboxylic acid isomer is added to a

known volume of the solvent (e.g., water, DMSO, methanol) in a sealed vial.
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The mixture is agitated at a constant temperature (e.g., 25 °C) for a predetermined period

(e.g., 24 hours) to ensure equilibrium is reached.

The suspension is then filtered or centrifuged to remove the undissolved solid.

The concentration of the dissolved compound in the supernatant is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection or by gravimetric analysis after solvent evaporation.

Determination of pKa
Principle: The pKa value is a measure of the strength of an acid in solution. For Boc-2-amino-
1-cyclohexanecarboxylic acid, the pKa of the carboxylic acid group is a key parameter.

Methodology (Potentiometric Titration):

A known weight of the Boc-2-amino-1-cyclohexanecarboxylic acid isomer is dissolved in

a specific volume of deionized water or a suitable co-solvent.

A calibrated pH electrode is immersed in the solution.

The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH),

added in small, precise increments.

The pH of the solution is recorded after each addition of the titrant.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined as the pH at the half-equivalence point, where half of the carboxylic

acid has been neutralized.

Determination of LogP
Principle: The partition coefficient (LogP) is a measure of the lipophilicity of a compound,

representing the ratio of its concentration in a nonpolar solvent (e.g., octanol) to its

concentration in a polar solvent (e.g., water) at equilibrium.

Methodology (Shake-Flask Method):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1275645?utm_src=pdf-body
https://www.benchchem.com/product/b1275645?utm_src=pdf-body
https://www.benchchem.com/product/b1275645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A solution of the Boc-2-amino-1-cyclohexanecarboxylic acid isomer is prepared in a

biphasic system of n-octanol and water (or a suitable buffer).

The mixture is shaken vigorously for a set period to allow for partitioning between the two

phases.

The mixture is then centrifuged to ensure complete separation of the two layers.

The concentration of the compound in both the n-octanol and aqueous phases is determined

using an appropriate analytical technique, such as HPLC-UV.

The LogP value is calculated as the logarithm of the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase.

Synthesis and Purification Workflows
The synthesis and purification of specific isomers of Boc-2-amino-1-cyclohexanecarboxylic
acid are critical for their application in research and development. Below are representative

workflows for the synthesis of a cis/trans mixture and the subsequent separation of the trans

isomer.

Synthesis of Cis/Trans Mixture

p-Aminobenzoic Acid Hydrogenation

5% Ru/C, 10% NaOH, H₂ (15 bar), 100 °C

4-Aminocyclohexane-1-carboxylic acid (cis/trans mixture)

Boc Protection

Boc Anhydride, Acetone

Boc-4-aminocyclohexane-1-carboxylic acid (cis/trans mixture)

Click to download full resolution via product page

Figure 1: General workflow for the synthesis of a cis/trans mixture of Boc-4-aminocyclohexane-

1-carboxylic acid.
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Separation of Trans Isomer

Cis/Trans Mixture of Boc-amino acid

Selective Esterification of Cis Isomer

K₂CO₃, Acetone, Bromomethane

Precipitation of Trans Isomer Salt Acidic Workup Pure Trans-4-Boc-aminocyclohexane-1-carboxylic acid

Click to download full resolution via product page

Figure 2: Workflow for the purification of the trans isomer via selective reaction of the cis

isomer.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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